N'-(5-bromo-2-methoxybenzylidene)-2-[(1-bromo-2-naphthyl)oxy]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This chemical compound is a specific type of Schiff base, a class of organic compounds typically formed from the condensation of an aldehyde with an amine. Schiff bases like this one are known for their diverse applications in various fields such as catalysis, biochemistry, and material science.
Synthesis Analysis
Although the specific synthesis for this compound is not detailed in the available literature, similar compounds have been synthesized through reactions involving salicylaldehyde derivatives and hydrazides in the presence of solvents like methanol or ethanol. The process usually involves refluxing and crystallization to obtain the desired product (Cui et al., 2013).
Molecular Structure Analysis
Schiff bases like this compound often exhibit a planar molecular structure with a characteristic C=N double bond. They crystallize in various space groups depending on the specific substituents and conditions, as observed in related compounds (Zhu & Qiu, 2011).
Chemical Reactions and Properties
Schiff bases typically participate in coordination reactions with metal ions, forming complexes. These reactions are influenced by the ligand’s structure, particularly the donor atoms in the compound. The properties of these complexes are often studied for catalytic applications (Yathirajan et al., 2007).
Physical Properties Analysis
The physical properties, such as melting point and solubility, are determined by the specific functional groups and overall molecular structure. Schiff bases are typically characterized using spectroscopic methods like FT-IR, UV-Visible, and NMR (Raja et al., 2017).
Chemical Properties Analysis
The chemical behavior of such compounds includes their reactivity towards other chemicals, stability under various conditions, and potential to form complexes. These characteristics are essential for their applications in fields like catalysis and material science (Alhadi et al., 2012).
properties
IUPAC Name |
N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-2-(1-bromonaphthalen-2-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Br2N2O3/c1-26-17-9-7-15(21)10-14(17)11-23-24-19(25)12-27-18-8-6-13-4-2-3-5-16(13)20(18)22/h2-11H,12H2,1H3,(H,24,25)/b23-11+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OARGYAOFLHAORN-FOKLQQMPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=NNC(=O)COC2=C(C3=CC=CC=C3C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=N/NC(=O)COC2=C(C3=CC=CC=C3C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Br2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.